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Compound of Interest

Compound Name:
6-Methyl-2H-1-benzopyran-3-

carbaldehyde

CAS No.: 61699-00-1

Cat. No.: B12113160

Get Quote

Executive Summary & Retrosynthetic Logic
The 3-formyl-2H-chromene scaffold is a "privileged structure" in drug discovery, serving as a

critical pharmacophore for anti-cancer (tubulin polymerization inhibitors), anti-microbial, and

anti-viral agents. The specific derivative, 3-formyl-6-methyl-2H-chromene, possesses a reactive

aldehyde handle at C3 and a lipophilic methyl group at C6, making it an ideal precursor for

Schiff base formation, Knoevenagel condensations, and Horner-Wadsworth-Emmons

olefination.

From a retrosynthetic perspective, the 2H-chromene ring system is most efficiently

disconnected at the ether oxygen and the C2-C3 bond. While Vilsmeier-Haack formylation is a

standard tool for aromatic aldehydes, its application to chromanones typically yields 4-chloro

derivatives. Therefore, the most direct, atom-economic route to the target molecule is the

organocatalytic domino reaction between a salicylaldehyde derivative and an

-unsaturated aldehyde.
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Target: 3-formyl-6-methyl-2H-chromene

Precursors: 2-Hydroxy-5-methylbenzaldehyde + Acrolein[1]

Key Transformation: Baylis-Hillman initiated oxa-Michael/Aldol cyclization

Pathway A: The Organocatalytic Domino Route
(Primary Protocol)
This is the industry-standard method for synthesizing 2H-chromene-3-carbaldehydes without

C4-halogenation. It utilizes 1,4-diazabicyclo[2.2.2]octane (DABCO) as a nucleophilic catalyst to

trigger a cascade sequence.

Mechanistic Causality
The reaction does not proceed via simple condensation. It follows a specific catalytic cycle:

Nucleophilic Attack: DABCO attacks the

-position of acrolein, generating a zwitterionic enolate.

Aldol Addition: The enolate attacks the aldehyde of the salicylaldehyde.

Oxa-Michael Cyclization: The phenoxide oxygen attacks the

-position of the acrolein adduct.

Elimination: DABCO is eliminated (regenerated), restoring the double bond and yielding the

2H-chromene.

Detailed Experimental Protocol
Scale: 10 mmol Estimated Yield: 65–75%

Reagents:

2-Hydroxy-5-methylbenzaldehyde (5-Methylsalicylaldehyde): 1.36 g (10 mmol)

Acrolein: 3.36 g (60 mmol) [Note: Excess used due to volatility/polymerization]
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DABCO: 0.22 g (2 mmol, 20 mol%)

Solvent: 1,4-Dioxane or Chloroform (20 mL)

Step-by-Step Workflow:

Preparation: In a dry 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-

hydroxy-5-methylbenzaldehyde (10 mmol) and DABCO (2 mmol) in 1,4-dioxane (20 mL).

Addition: Cool the solution to 0°C in an ice bath. Add acrolein (60 mmol) dropwise over 10

minutes. Caution: Acrolein is a potent lachrymator and highly toxic. Work strictly in a fume

hood.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir

vigorously for 24–48 hours. Monitor via TLC (Hexane:EtOAc 8:2) for the disappearance of

the salicylaldehyde.

Quench: Dilute the reaction mixture with water (50 mL) and extract with Dichloromethane (3

x 30 mL).

Workup: Wash the combined organic layers with brine, dry over anhydrous

, and concentrate under reduced pressure.

Purification: The crude residue is often a yellow oil. Purify via flash column chromatography

on silica gel using a gradient of Hexane/Ethyl Acetate (95:5 to 85:15).

Validation: The product, 3-formyl-6-methyl-2H-chromene, typically crystallizes as a yellow

solid (mp ~66-68°C).

Self-Validating Checkpoints
Color Change: Reaction mixture typically deepens from pale yellow to orange/brown as the

chromene forms.

NMR Signature: Look for the diagnostic singlet of the aldehyde proton at

ppm and the singlet of the H2 vinyl proton at
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ppm. The disappearance of the phenolic -OH signal (

ppm) confirms cyclization.

Pathway B: The Vilsmeier-Haack Approach
(Functionalized Variant)
While Pathway A yields the direct 2H-chromene, Pathway B is used when a 4-chloro

substituent is desired (or acceptable) for further coupling (e.g., Suzuki coupling at C4).

Protocol Summary
Precursor: 6-methyl-4-chromanone. Reagents:

/ DMF (Vilsmeier Reagent). Mechanism: The ketone is converted to a chloro-iminium
intermediate, which undergoes formylation at the

-position followed by elimination to the 4-chloro-3-formyl-2H-chromene.

Key Distinction: This product is 4-chloro-6-methyl-2H-chromene-3-carbaldehyde.[2] To obtain

the title compound (hydrogen at C4), a subsequent reduction step (e.g., Zn/AcOH or catalytic

hydrogenation) is required, making this a less efficient route for the specific target.

Visualization of Reaction Logic[3][4]
Mechanism of DABCO-Catalyzed Synthesis
The following diagram illustrates the catalytic cycle described in Pathway A.
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Figure 1: Catalytic cycle for the DABCO-mediated synthesis of 3-formyl-2H-chromenes.
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Comparative Data Analysis
Parameter

Pathway A
(DABCO/Acrolein)

Pathway B (Vilsmeier-
Haack)

Starting Material 5-Methylsalicylaldehyde 6-Methyl-4-chromanone

Reagents Acrolein, DABCO DMF,

Step Count 1 (Domino) 2 (Formylation + Reduction)

C4 Substituent -H (Target) -Cl (Requires removal)

Atom Economy High Low (Phosphorus waste)

Safety Profile Acrolein (High Toxicity) (Corrosive/Water Reactive)

Typical Yield 60–75%
70–85% (for Chloro-

intermediate)

Troubleshooting & Optimization
Low Yield / Polymerization: Acrolein polymerizes easily. Use freshly distilled acrolein or

commercial grades with hydroquinone inhibitor. If polymerization dominates, switch to

Dioxane as solvent, which suppresses side reactions better than THF.

Incomplete Reaction: If the reaction stalls, add an additional 10 mol% of DABCO. Heating to

40-50°C can accelerate the rate but may increase polymerization byproducts.

Alternative Catalysts: If DABCO is unavailable, 3-hydroxyquinuclidine or DMAP can

sometimes be used, though DABCO generally provides superior yields for this specific

transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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